Cas no 2228284-58-8 (2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal)

• Product Name: 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal
• CAS No: 2228284-58-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5936194
• PubChem ID: 165973323
• Update Time: 2025-09-24

2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal
• 2228284-58-8
• EN300-1779740
• 2-methyl-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanal

• Inchi： 1S/C11H18N2O/c1-9(2)6-13-7-10(5-12-13)11(3,4)8-14/h5,7-9H,6H2,1-4H3
• InChI Key： FBVHFISPJBEPCE-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal

Research Briefing on 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal (CAS: 2228284-58-8): Recent Advances and Applications

In recent years, the compound 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal (CAS: 2228284-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and aldehyde functional group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, synthesis methodologies, and biological activities associated with this compound.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal, highlighting its efficient production via a multi-step reaction involving condensation and oxidation processes. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, researchers identified its role as a key intermediate in the synthesis of more complex bioactive molecules.

Further investigations into the biological activities of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal revealed its potential as an anti-inflammatory agent. In vitro assays demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting a mechanism of action involving modulation of the NF-κB pathway. These findings were corroborated by a separate study in the European Journal of Pharmacology (2024), which reported significant reduction in inflammation markers in animal models.

Beyond its anti-inflammatory properties, 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal has also been investigated for its potential in oncology. Preliminary data from a collaborative study between academic and industrial researchers indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The exact molecular targets remain under investigation, but early results suggest involvement in apoptosis induction and cell cycle arrest.

In conclusion, 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanal (CAS: 2228284-58-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable candidate for further exploration in drug discovery and development. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacokinetic properties for clinical applications.